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Compound of Interest

Compound Name: Coumarin 545T

Cat. No.: B132394

Essential Safety and Handling Guide for Coumarin
545T

This guide provides crucial safety, handling, and disposal protocols for Coumarin 545T,
designed for researchers, scientists, and professionals in drug development. Adherence to
these procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment. While one Safety Data Sheet (SDS) for C545T classifies it as not hazardous
under Regulation (EC) No. 1272/2008, an SDS for the closely related "Coumarin 545" identifies
it as a skin and eye irritant.[1][2] Therefore, it is imperative to handle this chemical with a high
degree of caution, assuming it may be hazardous.

Chemical Safety Profile

The following table summarizes key quantitative and safety data for Coumarin 545T.
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Property Data Source(s)

10-(2-Benzothiazolyl)-2,3,6,7-

tetrahydro-1,1,7,7-tetramethyl-
Chemical Name 1H,5H,11H- [1]

[1]benzopyrano[6,7,8-

ijjquinolizin-11-one

CAS Number 155306-71-1 [1]

Molecular Formula C26H26N202S [11[3]

Yellow/Red or Light yellow to
Appearance [1][3]
Brown powder/crystals

Melting Point 218 °C [1]

Not classified as hazardous
(C545T)[1]; Causes skin

GHS Classification irritation (Category 2), Causes [1112]
serious eye irritation (Category
2A) (Coumarin 545)[2]

Ambient temperature, in the
Storage dark, in a tightly closed [11[2]
container

Operational and Disposal Plan

This section provides a step-by-step guide for the safe handling, storage, and disposal of
Coumarin 545T.

Engineering Controls and Work Area Preparation

» Ventilation: All handling of solid Coumarin 545T and its solutions must be conducted in a
well-ventilated area.[1] A certified chemical fume hood is strongly recommended to minimize
inhalation exposure.[2][4][5]

o Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible in
the work area.[1][4]
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Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure. The following equipment should be worn at all
times when handling Coumarin 545T.
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PPE Category Item Specification Source(s)
Must provide side
protection and
) conform to EN166
Eye/Face Protection Safety Goggles [1][4]

(EU) or OSHA 29 CFR
1910.133 (US)

standards.

) Chemical-Resistant
Hand Protection
Gloves

Nitrile gloves are
recommended.[5][6]
Gloves must satisfy
EN 374 standards.[1]
Always inspect gloves
before use and use
proper removal
techniques to avoid

skin contact.[1]

Body Protection Laboratory Coat

An impervious or
chemical-resistant lab
coat should be worn
to protect skin and
clothing.[4][7] It should
be buttoned and fit

properly.[6]

Respiratory Protection ~ Dust Mask/Respirator

Not typically required
if work is performed
under adequate
ventilation like a fume
hood.[1] If dust
formation is likely, use
a NIOSH/MSHA or EN
149 approved
respirator (e.g., N95).
[4]
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Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all engineering controls are operational and all required
PPE is available.

o Weighing: Carefully weigh the solid Coumarin 545T powder within a chemical fume hood to
prevent dust from becoming airborne. Avoid creating dust during transfer.[1]

o Solution Preparation: Add the powder to the desired solvent slowly. If heating is required, do
so in a well-ventilated area.

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water, especially before breaks and at the end of the workday.[1][2] Keep the chemical away
from food and drink.[1]

Storage Procedures

o Container: Store Coumarin 545T in its original, tightly sealed container.[1][2]
e Location: Keep in a cool, dry, and well-ventilated area.[1][2]

 Light Sensitivity: This product is light-sensitive and must be stored in the dark to maintain its
integrity.[1][2]

Spill and Decontamination Protocol

« |solate the Area: In case of a spill, restrict access to the area.

» Containment: For solid spills, sweep up the material carefully, avoiding dust generation.[1] A
vacuum system equipped with a HEPA filter may be used where practicable.[1] For liquid
spills, use an inert absorbent material like vermiculite or sand.[8]

o Collection: Place all contaminated materials into a designated, labeled hazardous waste
container.[5]

o Decontamination: Clean the spill area and any contaminated equipment thoroughly. A
recommended method is to first use an appropriate solvent (e.g., ethanol) to dissolve the
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dye, followed by washing with soap and water.[8] Collect the solvent rinse as hazardous
waste.[8]

Waste Disposal Plan

o Waste Segregation: Do not dispose of Coumarin 545T waste down the drain.[8] Collect all
solid waste, contaminated materials (e.g., gloves, wipes), and solutions in separate, clearly
labeled, and sealed hazardous waste containers.[5][8]

o Container Management: Keep waste containers closed when not in use and store them in a
secure, well-ventilated area away from incompatible materials.[5]

o Final Disposal: Arrange for the disposal of all waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal company.[1][5]
Disposal must comply with all local, state, and national regulations.[1] Empty packaging
should be completely rinsed before being recycled; otherwise, it should be disposed of as
chemical waste.[1]

Workflow for Safe Handling of Coumarin 545Tdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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